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Compound of Interest

Compound Name:

Cat. No.: B031937

Ethane-d5, iodo-

L  Get Quote

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling lodo-Ethane-d5. It outlines procedural,

step-by-step guidance for safe operation and disposal.

Chemical Identifier and Hazard Information

Identifier

Value

Chemical Name

Ethane-d5, iodo-

Synonyms lodoethane-d5, Ethyl-d5 iodide
CAS Number 6485-58-1

Molecular Formula C2D5l|

Molecular Weight 161.00 g/mol

Hazard Classification:[1]
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Hazard Class

Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapor
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
H334: May cause allergy or
Respiratory Sensitization 1 asthma symptoms or breathing
difficulties if inhaled
) o H317: May cause an allergic
Skin Sensitization 1 _ _
skin reaction
o H341: Suspected of causing
Germ Cell Mutagenicity 2

genetic defects

Specific Target Organ Toxicity -

Single Exposure

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to ensure personal safety when handling lodo-Ethane-d5. The

following table summarizes the required equipment.
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Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87 standards.
A face shield should be worn
over goggles if there is a
significant risk of splashing.[2]

[3]

Protects against splashes and
airborne particles that can

cause serious eye irritation.

Skin Protection

- Gloves: Disposable nitrile
gloves are suitable for
incidental contact. For
prolonged or direct contact,
heavier-duty gloves should be
considered after consulting the
manufacturer's chemical
resistance guide.[2][3] - Lab
Coat: A standard, long-sleeved
laboratory coat.[2] - Clothing:
Long pants and closed-toe

shoes are mandatory.[2][3]

Prevents skin contact, which
can cause irritation and
potential sensitization.[1] A lab
coat protects personal clothing

from contamination.

Respiratory Protection

All handling of lodo-Ethane-d5
should be conducted in a
certified chemical fume hood.
[2] If a fume hood is not
available, a NIOSH/MSHA
approved respirator with an
appropriate cartridge for
organic vapors is required.[1]

[4]

Minimizes the inhalation of
vapors, which may cause
respiratory irritation and

sensitization.[1]

Experimental Protocols: Safe Handling and Storage

Receiving and Storage:

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Ethyl_2_iodooxazole_4_carboxylate.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Ethyl_2_iodooxazole_4_carboxylate.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Ethyl_2_iodooxazole_4_carboxylate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Ethyl_2_iodooxazole_4_carboxylate.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://isotope.com/product/attachment/DLM-272-5/IODOETHANE-D5%20%28D%2C%2099%25%29%20%20%2B%20COPPER%20WIRE%20-%20DLM-272%20-%20V.8.0%20-%20US%20-%20English%20US.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Ethyl_2_iodooxazole_4_carboxylate.pdf
https://isotope.com/product/attachment/DLM-272-5/IODOETHANE-D5%20%28D%2C%2099%25%29%20%20%2B%20COPPER%20WIRE%20-%20DLM-272%20-%20V.8.0%20-%20US%20-%20English%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AC332121000&productDescription=IODOETHANE+98%25STABILIZED+100G&vendorId=VN00032119&countryCode=US&language=en
https://isotope.com/product/attachment/DLM-272-5/IODOETHANE-D5%20%28D%2C%2099%25%29%20%20%2B%20COPPER%20WIRE%20-%20DLM-272%20-%20V.8.0%20-%20US%20-%20English%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

« Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.
Ensure the supplier's label is intact and legible.

e Storage: Store the compound in a refrigerator at +2°C to +8°C.[1][5] The storage area must
be well-ventilated. Protect the container from light and keep it tightly closed.[1][5]

Preparation for Use:

o Work Area Setup: Before handling, ensure a certified chemical fume hood is operational.
Cover the work surface with absorbent, disposable bench paper.

o PPE: Don all required personal protective equipment as outlined in the PPE table above.

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible.[4] Have a spill kit appropriate for flammable liquids nearby.

Handling and Dispensing:

Ventilation: All operations must be performed inside a chemical fume hood to avoid
inhalation of vapors.[1][2]

« Ignition Sources: lodo-Ethane-d5 is a flammable liquid. Keep it away from heat, sparks, open
flames, and other ignition sources.[1][6] Use only non-sparking tools.[1]

» Static Discharge: Take precautionary measures against static discharge. Ensure that the
container and receiving equipment are grounded and bonded.[1]

o Transfer: When transferring the liquid, do so carefully to minimize splashing.

Disposal Plan

Proper disposal of lodo-Ethane-d5 and contaminated materials is crucial for laboratory safety
and environmental protection.

Waste Segregation and Collection:

o Halogenated Organic Waste: lodo-Ethane-d5 is a halogenated organic compound.[7][8] All
liquid waste containing this chemical must be collected in a designated, properly labeled
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hazardous waste container for halogenated organic liquids.[7][9]

o Solid Waste: All solid materials contaminated with lodo-Ethane-d5 (e.g., pipette tips, gloves,
bench paper) must be collected in a separate, clearly labeled hazardous waste container for
solid halogenated waste.[2]

e Labeling: Waste containers must be labeled with the words "Hazardous Waste" and the full
chemical name "lodo-Ethane-d5".[8][9] Do not use abbreviations.

o Container Management: Keep waste containers tightly closed except when adding waste.[9]
Store waste containers in a designated satellite accumulation area.

Disposal Procedure:

o Consult Local Regulations: Follow all local, state, and federal regulations for the disposal of
hazardous chemical waste.

o Waste Pickup: Arrange for the collection of the hazardous waste by your institution's
environmental health and safety (EHS) department or a licensed hazardous waste disposal
contractor.

Workflow for Handling lodo-Ethane-d5
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Caption: Logical workflow for handling lodo-Ethane-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
lodo-Ethane-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031937#personal-protective-equipment-for-handling-
ethane-d5-iodo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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